Cas no 1270384-94-5 (3-4-chloro-3-(trifluoromethyl)phenylmorpholine)

• Product Name: 3-4-chloro-3-(trifluoromethyl)phenylmorpholine
• CAS No: 1270384-94-5
• MF: C₁₁H₁₁ClF₃NO
• MW: 265.65935254097
• CID: 6439588
• PubChem ID: 165643589
• Update Time: 2025-11-07

3-4-chloro-3-(trifluoromethyl)phenylmorpholine Chemical and Physical Properties

Names and Identifiers

• 3-4-chloro-3-(trifluoromethyl)phenylmorpholine
• EN300-1930930
• 3-[4-chloro-3-(trifluoromethyl)phenyl]morpholine
• 1270384-94-5

• Inchi： 1S/C11H11ClF3NO/c12-9-2-1-7(5-8(9)11(13,14)15)10-6-17-4-3-16-10/h1-2,5,10,16H,3-4,6H2
• InChI Key： UFWNOSSSYMZWIV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)C1COCCN1

Computed Properties

• Exact Mass: 265.0481262g/mol
• Monoisotopic Mass: 265.0481262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-4-chloro-3-(trifluoromethyl)phenylmorpholine

3-4-Chloro-3-(Trifluoromethyl)Phenylmorpholine: A Comprehensive Overview

3-4-Chloro-3-(Trifluoromethyl)Phenylmorpholine is a compound with the CAS number 1270384-94-5, which has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound belongs to the class of morpholines, which are six-membered heterocyclic amines, and its structure incorporates a chloro group and a trifluoromethyl group attached to the phenyl ring. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for research and development.

The synthesis of 3-4-Chloro-3-(Trifluoromethyl)Phenylmorpholine involves a series of carefully designed organic reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. Recent studies have focused on improving the efficiency of these reactions by employing advanced catalysts and reaction conditions. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. Such advancements highlight the ongoing efforts to refine synthetic routes for this compound.

One of the most notable applications of 3-4-Chloro-3-(Trifluoromethyl)Phenylmorpholine is in the field of pharmacology. The compound has been investigated for its potential as a drug candidate due to its ability to interact with specific biological targets. Recent research has demonstrated that this compound exhibits promising activity against certain enzymes and receptors, making it a valuable lead compound in drug discovery programs. For example, studies have shown that it can modulate the activity of kinases, which are critical in various cellular processes and disease pathways.

In addition to its pharmacological applications, 3-4-Chloro-3-(Trifluoromethyl)Phenylmorpholine has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as in the development of semiconducting materials or optoelectronic devices. Researchers have explored its potential as a component in organic field-effect transistors (OFETs), where its ability to conduct charge carriers efficiently could enhance device performance.

The environmental impact of 3-4-Chloro-3-(Trifluoromethyl)Phenylmorpholine is another area of interest. As industries increasingly prioritize sustainability, understanding the environmental fate and toxicity of this compound is crucial. Recent studies have assessed its biodegradability and potential ecological risks. These investigations have provided valuable insights into how this compound interacts with natural ecosystems and how it can be safely managed in industrial settings.

From a structural perspective, 3-4-Chloro-3-(Trifluoromethyl)Phenylmorpholine exhibits a high degree of conformational flexibility due to the presence of the morpholine ring and substituted phenyl group. This flexibility contributes to its ability to adopt various conformations, which is essential for its interactions with biological targets or materials systems. Computational studies have been employed to model these conformations, providing deeper insights into the molecular basis of its properties.

Looking ahead, 3-4-Chloro-3-(Trifluoromethyl)Phenylmorpholine holds immense potential for further exploration across multiple disciplines. Its versatility as a chemical building block makes it an attractive candidate for novel applications in drug design, materials science, and beyond. Ongoing research continues to uncover new facets of this compound's properties, underscoring its importance in contemporary chemical research.